Cas no 1806279-40-2 (6-Bromobenzo[d]oxazole-2-acetic acid)

• Product Name: 6-Bromobenzo[d]oxazole-2-acetic acid
• CAS No: 1806279-40-2
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4819069
• Update Time: 2025-10-29

6-Bromobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H6BrNO3/c10-5-1-2-6-7(3-5)14-8(11-6)4-9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： SVYLAOVTVDKXSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(CC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2
• Topological Polar Surface Area: 63.3

Additional information on 6-Bromobenzo[d]oxazole-2-acetic acid

Introduction to 6-Bromobenzo[d]oxazole-2-acetic acid (CAS No. 1806279-40-2)

6-Bromobenzo[d]oxazole-2-acetic acid, with the chemical formula C₈H₅BrNO₃, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic aromatic acid has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both a bromine substituent and an acetic acid moiety makes it a valuable intermediate for constructing more complex molecular architectures, particularly in the synthesis of bioactive molecules.

The CAS number 1806279-40-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other structurally similar molecules. Its molecular structure, featuring a benzo[d]oxazole core with bromine at the 6-position and an acetic acid group at the 2-position, endows it with unique electronic and steric properties that are exploited in various synthetic pathways.

In recent years, 6-Bromobenzo[d]oxazole-2-acetic acid has been extensively studied for its potential in medicinal chemistry. The benzo[d]oxazole scaffold is a privileged structure in drug discovery, known for its presence in numerous pharmacologically active compounds. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many drugs.

The acetic acid moiety in this compound not only contributes to its solubility but also provides a site for further derivatization, enabling the synthesis of esters, amides, or other functional groups that may enhance biological activity. This dual functionality makes 6-Bromobenzo[d]oxazole-2-acetic acid a cornerstone in the synthesis of novel therapeutic agents.

Recent advancements in the field have highlighted the utility of this compound in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The benzo[d]oxazole ring is particularly adept at interacting with protein binding pockets due to its rigid aromatic system and electron-rich nature, making it an ideal scaffold for designing high-affinity ligands.

Moreover, the bromine substituent has been leveraged to develop photoactivatable probes for studying protein-protein interactions. By incorporating this compound into designed molecules, researchers can exploit photoredox catalysis to induce conformational changes or label interacting proteins, providing insights into complex biological networks. This application underscores the compound's significance beyond traditional drug development, extending into biochemical research.

In synthetic organic chemistry, 6-Bromobenzo[d]oxazole-2-acetic acid serves as a key building block for constructing more intricate heterocyclic systems. Its reactivity allows for facile introduction of diverse functional groups, enabling chemists to tailor molecular properties for specific applications. The acetic acid group can be esterified or amidated to improve pharmacokinetic profiles, while the bromine atom can be replaced with other substituents through metal-catalyzed reactions.

The pharmaceutical industry has also explored derivatives of 6-Bromobenzo[d]oxazole-2-acetic acid for their antimicrobial and anti-inflammatory properties. Structural modifications based on this core scaffold have led to compounds with enhanced efficacy against resistant bacterial strains and reduced immunogenicity. Such developments highlight the importance of 6-Bromobenzo[d]oxazole-2-acetic acid as a starting material for generating novel therapeutic candidates.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits based on the scaffold of 6-Bromobenzo[d]oxazole-2-acetic acid. These approaches leverage large databases of chemical structures and machine learning algorithms to predict binding affinities and pharmacokinetic properties. Such computational techniques accelerate the drug discovery process by prioritizing promising candidates for experimental validation.

The environmental impact of synthesizing and utilizing 6-Bromobenzo[d]oxazole-2-acetic acid is another area of growing interest. Green chemistry principles are being applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. Catalytic methods that employ recyclable ligands or solvent-free conditions are being explored to enhance efficiency while maintaining high yields.

In conclusion,6-Bromobenzo[d]oxazole-2-acetic acid (CAS No. 1806279-40-2) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable intermediate for constructing bioactive molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new therapeutic targets and synthetic methodologies,6-Bromobenzo[d]oxazole-2-acetic acid will undoubtedly remain at the forefront of innovation in medicinal chemistry.